molecular formula C12H7BrF2S B8375263 1-(4-Bromo-phenylsulfanyl)-3,5-difluorobenzene

1-(4-Bromo-phenylsulfanyl)-3,5-difluorobenzene

Cat. No.: B8375263
M. Wt: 301.15 g/mol
InChI Key: FOOCQTNNOWDFNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Bromo-phenylsulfanyl)-3,5-difluorobenzene is a useful research compound. Its molecular formula is C12H7BrF2S and its molecular weight is 301.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H7BrF2S

Molecular Weight

301.15 g/mol

IUPAC Name

1-(4-bromophenyl)sulfanyl-3,5-difluorobenzene

InChI

InChI=1S/C12H7BrF2S/c13-8-1-3-11(4-2-8)16-12-6-9(14)5-10(15)7-12/h1-7H

InChI Key

FOOCQTNNOWDFNN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1SC2=CC(=CC(=C2)F)F)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-Methyl-2-pyrrolidone (10 mL) was added to 4-bromothiophenol (0.500 g, 2.64 mmol) in a sealed tube and the mixture was purged with argon for 5 minutes. After this time, 3,5-difluoroiodobenzene (0.63 g, 2.64 mmol), CuCl (0.131 g, 1.32 mmol), tetramethyl heptanedione (0.14 mL, 0.66 mmol) and cesium carbonate (1.70 g, 5.28 mmol) were added to the reaction mixture. The reaction mixture was stirred at 130° C. under argon for 2 hours. The reaction mixture was cooled to room temperature, diluted with ethyl acetate, and filtered through a celite bed. The filtrate was washed with water and brine, dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield the crude product. Silica gel chromatography (neat hexanes) provided impure 1-(4-bromo-phenylsulfanyl)-3,5-difluorobenzene (0.622 g). MS calcd. for C12H8BrF2S [(M+H)+] 302, obsd. 302.
Quantity
0.63 g
Type
reactant
Reaction Step One
Quantity
0.14 mL
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
1.7 g
Type
reactant
Reaction Step One
Name
CuCl
Quantity
0.131 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
0.5 g
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Four

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